Cas no 2034453-72-8 (N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034453-72-8
• MF: C₁₅H₁₅N₅OS
• MW: 313.3775
• CID: 5351204
• Update Time: 2025-06-03

N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)-2,1,3-benzothiadiazole-5-carboxamide
• N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C15H15N5OS/c21-15(10-4-5-12-13(7-10)19-22-18-12)16-8-11-9-17-20-6-2-1-3-14(11)20/h4-5,7,9H,1-3,6,8H2,(H,16,21)
• InChI Key： VOOXDDYGEVUYLQ-UHFFFAOYSA-N
• SMILES： S1N=C2C([H])=C([H])C(=C([H])C2=N1)C(N([H])C([H])([H])C1C([H])=NN2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• XLogP3: 1.6
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Analysis of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034453-72-8)

The compound N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034453-72-8) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This heterocyclic compound combines a pyrazolo[1,5-a]pyridine core with a benzothiadiazole moiety, making it a subject of interest for researchers exploring novel small-molecule inhibitors and biologically active agents. Its molecular architecture suggests potential interactions with various enzyme targets, particularly in the fields of cancer research and neurodegenerative diseases.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. Recent studies indicate that the pyrazolo[1,5-a]pyridine scaffold is a privileged structure in drug discovery, often associated with kinase inhibition. The incorporation of the benzothiadiazole group enhances its electron-deficient character, which could be pivotal for protein-ligand binding. Researchers are particularly interested in its potential as a selective modulator for specific biological pathways, given the growing demand for targeted therapies in precision medicine.

From a pharmacokinetic perspective, the compound's logP value and solubility profile are critical parameters that influence its drug-likeness. Computational models suggest that the carboxamide linkage in N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide may contribute to improved metabolic stability, a hot topic in ADMET optimization. This aligns with current industry trends favoring compounds with balanced lipophilicity and polar surface area to enhance oral bioavailability.

The structure-activity relationship (SAR) of this compound is another area of intense investigation. Its pyridine nitrogen and thiadiazole ring offer multiple sites for hydrogen bonding, which could be exploited for molecular recognition in drug design. Recent patent literature highlights derivatives of this scaffold as potential candidates for inflammatory disorders, reflecting the broader shift toward multi-target therapeutics in complex diseases.

In the context of green chemistry, synthetic methodologies for 2034453-72-8 are being optimized to reduce hazardous byproducts, addressing the pharmaceutical industry's focus on sustainable synthesis. This resonates with the increasing public interest in eco-friendly pharmaceuticals, as evidenced by search trends around green drug development.

Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular emphasis on its protonation states in physiological conditions. Such data is crucial for understanding its behavior in biological systems, a common query among researchers studying structure-property relationships.

As the scientific community continues to explore N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,1,3-benzothiadiazole-5-carboxamide, its potential applications in personalized medicine and combinatorial therapy regimens remain promising areas for future research. The compound's versatility positions it as a valuable chemical probe for elucidating complex cellular signaling networks, meeting the growing demand for mechanism-driven drug discovery.